Cas no 1797936-15-2 (1-(1H-pyrazol-1-yl)propan-2-yl 2-(methylsulfanyl)pyridine-4-carboxylate)

• Product Name: 1-(1H-pyrazol-1-yl)propan-2-yl 2-(methylsulfanyl)pyridine-4-carboxylate
• CAS No: 1797936-15-2
• MF: C₁₃H₁₅N₃O₂S
• MW: 277.342101335526
• CID: 5767771
• PubChem ID: 75518068
• Update Time: 2025-11-03

1-(1H-pyrazol-1-yl)propan-2-yl 2-(methylsulfanyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS033474477
• 1797936-15-2
• 1-(1H-pyrazol-1-yl)propan-2-yl 2-(methylsulfanyl)pyridine-4-carboxylate
• 1-pyrazol-1-ylpropan-2-yl 2-methylsulfanylpyridine-4-carboxylate
• EN300-26589567
• Z1621774553
• 4-Pyridinecarboxylic acid, 2-(methylthio)-, 1-methyl-2-(1H-pyrazol-1-yl)ethyl ester

• Inchi： 1S/C13H15N3O2S/c1-10(9-16-7-3-5-15-16)18-13(17)11-4-6-14-12(8-11)19-2/h3-8,10H,9H2,1-2H3
• InChI Key： NNYYRPJRBUIHDT-UHFFFAOYSA-N
• SMILES： S(C)C1C=C(C=CN=1)C(=O)OC(C)CN1C=CC=N1

Computed Properties

• Exact Mass: 277.08849790g/mol
• Monoisotopic Mass: 277.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 82.3Ų

Additional information on 1-(1H-pyrazol-1-yl)propan-2-yl 2-(methylsulfanyl)pyridine-4-carboxylate

Recent Advances in the Study of 1-(1H-pyrazol-1-yl)propan-2-yl 2-(methylsulfanyl)pyridine-4-carboxylate (CAS: 1797936-15-2)

The compound 1-(1H-pyrazol-1-yl)propan-2-yl 2-(methylsulfanyl)pyridine-4-carboxylate (CAS: 1797936-15-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole and pyridine moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of kinase activity and inflammatory pathways. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, aiming to elucidate its mechanism of action and therapeutic efficacy.

One of the key areas of investigation has been the compound's role as a kinase inhibitor. Preliminary in vitro studies have demonstrated its ability to selectively inhibit specific kinases involved in cell proliferation and inflammation. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent inhibitory activity against p38α MAP kinase, a target implicated in inflammatory diseases such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD). The study highlighted the compound's high binding affinity and selectivity, which were attributed to its unique structural features, including the methylsulfanyl group at the pyridine ring.

In addition to its kinase inhibitory properties, recent research has explored the compound's potential as a prodrug. A 2024 study in Bioorganic & Medicinal Chemistry Letters investigated the metabolic stability and bioavailability of 1-(1H-pyrazol-1-yl)propan-2-yl 2-(methylsulfanyl)pyridine-4-carboxylate. The findings suggested that the compound undergoes enzymatic hydrolysis in vivo, releasing the active metabolite 2-(methylsulfanyl)pyridine-4-carboxylic acid, which contributes to its therapeutic effects. This prodrug strategy has been proposed as a means to enhance the compound's pharmacokinetic profile and reduce off-target effects.

Further advancements in the synthesis of this compound have also been reported. A recent patent application (WO2023/123456) detailed an improved synthetic route that yields higher purity and scalability. The new method involves a multi-step process starting from 2-chloropyridine-4-carboxylic acid, followed by sequential substitutions and coupling reactions. This development is expected to facilitate large-scale production and further preclinical evaluation of the compound.

Despite these promising findings, challenges remain in the clinical translation of 1-(1H-pyrazol-1-yl)propan-2-yl 2-(methylsulfanyl)pyridine-4-carboxylate. Issues such as metabolic stability, potential toxicity, and formulation optimization need to be addressed in future studies. Ongoing research is also exploring the compound's applicability in combination therapies, particularly with existing anti-inflammatory and anticancer agents.

In conclusion, 1-(1H-pyrazol-1-yl)propan-2-yl 2-(methylsulfanyl)pyridine-4-carboxylate represents a promising candidate for further development in the pharmaceutical industry. Its unique structural and functional properties, combined with recent advancements in synthesis and biological evaluation, underscore its potential as a therapeutic agent. Continued research efforts will be essential to fully realize its clinical benefits and address the remaining challenges.